Cas no 70200-19-0 (Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate)

• Product Name: Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate
• CAS No: 70200-19-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5074754
• Update Time: 2025-06-14

Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate
• Benzenepropanoic acid, beta-hydroxy-4-methoxy-, ethyl ester
• 4-Methoxy-beta-hydroxybenzenepropionic acid ethyl ester

• Inchi： 1S/C12H16O4/c1-3-16-12(14)8-11(13)9-4-6-10(15-2)7-5-9/h4-7,11,13H,3,8H2,1-2H3
• InChI Key： XZOQVCARPSEWSB-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OCC)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 209
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8

Additional information on Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate

Recent Advances in the Study of Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate (CAS: 70200-19-0)

Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate (CAS: 70200-19-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative has garnered attention due to its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a focal point for researchers in the field.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate. The researchers employed a novel catalytic system to enhance the yield and purity of the compound, achieving a 92% yield under mild reaction conditions. This advancement is critical for scaling up production for pharmaceutical applications, as it reduces costs and environmental impact while maintaining high product quality.

In another study, the compound's potential as a precursor for anti-inflammatory agents was explored. Researchers found that Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate could be efficiently converted into derivatives with significant COX-2 inhibitory activity. These findings suggest its utility in developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, a 2023 publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's role in the synthesis of chiral building blocks for asymmetric catalysis. The study demonstrated that Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate could serve as a versatile scaffold for constructing complex molecules with high enantiomeric purity, which is crucial for the development of chiral pharmaceuticals.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its stability and purity under various conditions, ensuring its suitability for pharmaceutical formulations.

In conclusion, Ethyl 3-hydroxy-3-(4-methoxyphenyl)propanoate (CAS: 70200-19-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatile applications in drug synthesis, coupled with recent improvements in production methods, position it as a key player in the development of next-generation therapeutics. Future research is expected to further explore its potential in targeted drug delivery and personalized medicine, paving the way for innovative treatments in various disease areas.